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An In-Depth Technical Guide to the Physical Properties of 2-Hydroxyethyl propionate

Introduction

2-Hydroxyethyl propionate (CAS No. 24567-27-9), also known as ethylene glycol
monopropionate, is a bifunctional molecule containing both a primary hydroxyl group and an
ester functional group. This unigue structure makes it a valuable intermediate in organic
synthesis and a component in the formulation of various materials. A thorough understanding of
its core physical properties, such as boiling point and density, is paramount for its effective
handling, application, and process design in both research and industrial settings. This guide
provides a detailed examination of these properties, the underlying molecular principles that
govern them, and the robust experimental methodologies for their verification.

Core Physical Properties of 2-Hydroxyethyl
propionate

The fundamental physical characteristics of a compound are dictated by its molecular structure
and the resulting intermolecular forces. For 2-Hydroxyethyl propionate, the key properties are
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summarized below.

Physical Property Value Conditions Source
Boiling Point 90-97 °C at 16 Torr (21.3 hPa) [11[2]
Density 1.054 + 0.06 g/cm?3 Predicted [1][2]
Molecular Formula CsH1003 - [2][3]
Molecular Weight 118.13 g/mol - [2][3]

Expert Insights: The Causality Behind the
Properties

A mere listing of physical properties is insufficient for true scientific application. Understanding
the why—the relationship between molecular architecture and macroscopic behavior—is critical
for prediction, troubleshooting, and innovation.

Boiling Point Analysis

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. The value for 2-Hydroxyethyl propionate (90-97 °C at 16
Torr) is a direct consequence of the intermolecular forces between its molecules.[1][2]

» Hydrogen Bonding: The most significant contributor is the primary hydroxyl (-OH) group. This
group allows for strong hydrogen bonding, where the hydrogen atom of one molecule is
attracted to the electronegative oxygen atom of a neighboring molecule. This requires
substantial thermal energy to overcome, resulting in a relatively high boiling point compared
to analogous molecules lacking this group.

» Dipole-Dipole Interactions: The ester functional group (-COO-) possesses a significant dipole
moment due to the electronegativity difference between the carbon and oxygen atoms.
These permanent dipoles lead to dipole-dipole attractions, which are weaker than hydrogen
bonds but still contribute significantly to the overall intermolecular cohesion.

» Effect of Reduced Pressure: The boiling point is reported at a reduced pressure of 16 Torr.
This is a common practice for compounds that may decompose, oxidize, or polymerize at
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their atmospheric boiling point. By lowering the external pressure, the temperature required
to achieve boliling is significantly reduced, allowing for safer distillation and purification.

Density Analysis

Density is a measure of mass per unit volume (D = m/v) and is influenced by molecular weight
and how efficiently the molecules can pack together in a liquid state.[4]

e Molecular Weight: With a molecular weight of 118.13 g/mol , 2-Hydroxyethyl propionate is
denser than water.[2][3]

e Molecular Packing: The combination of the flexible ethyl group and the polar hydroxyl and
ester groups influences how closely the molecules can arrange themselves. The strong
intermolecular forces, particularly hydrogen bonding, tend to pull the molecules closer
together, contributing to a more compact and denser liquid phase. The reported value of
1.054 g/cm3 is consistent with a molecule of this size and functionality.[1][2]

Visualization of Structure-Property Relationships

The following diagram illustrates the connection between the functional groups of 2-
Hydroxyethyl propionate and its key physical properties.
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Caption: Relationship between molecular features and physical properties.

Experimental Protocols for Property Verification

To ensure scientific integrity, physical properties must be verifiable. The following protocols
describe self-validating methods for determining the boiling point and density of liquid samples
like 2-Hydroxyethyl propionate.

Protocol 1: Boiling Point Determination via Thiele Tube
Method

This microscale method is efficient for determining the boiling point of small sample volumes.
Methodology:

o Sample Preparation: Fill a small test tube (Durham tube) to a depth of approximately 2-3 cm
with 2-Hydroxyethyl propionate.

o Capillary Insertion: Place a capillary tube, sealed at one end, into the test tube with the open
end down.

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the sample is level with the thermometer's bulb.

o Heating: Insert the assembly into a Thiele tube containing mineral oil, ensuring the heat is
applied to the side arm.[5]

o Observation: Heat gently. As the temperature rises, air trapped in the capillary tube will
bubble out. Continue heating until a steady and rapid stream of bubbles emerges.

o Cooling and Measurement: Turn off the heat. The stream of bubbles will slow and stop. The
boiling point is the temperature at which the liquid just begins to be drawn back into the
capillary tube.[5] This indicates that the vapor pressure of the sample equals the atmospheric
pressure.
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» Validation: Repeat the heating and cooling cycle at least twice. Consistent temperature
readings validate the result. Record the ambient barometric pressure.

Protocol 2: Density Determination by Mass and Volume

This fundamental and direct method provides a reliable density measurement.[4][6]

Methodology:

Mass of Empty Cylinder: Using an analytical balance, measure and record the mass of a
clean, dry 10 mL or 25 mL graduated cylinder.[7]

e Volume Measurement: Carefully add a specific volume of 2-Hydroxyethyl propionate (e.g.,
5.0 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.

e Mass of Cylinder and Liquid: Measure and record the combined mass of the graduated
cylinder and the liquid sample.

e Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
combined mass.[7]

o Calculate the density using the formula: Density = Mass / Volume.[8]
» Self-Validation and Precision:
o Perform the measurement in triplicate to ensure reproducibility.

o Calculate the average density and standard deviation. A low standard deviation indicates
high precision.

o Ensure the temperature of the liquid is recorded, as density is temperature-dependent.

Conclusion

The physical properties of 2-Hydroxyethyl propionate are a direct reflection of its molecular
structure. The presence of both hydroxyl and ester functionalities imparts strong intermolecular
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forces, leading to a relatively high boiling point and a density greater than water. The
established values for these properties serve as a critical baseline for researchers and
professionals. By employing the detailed experimental protocols provided, these properties can
be reliably verified, ensuring the accuracy and integrity of any scientific or industrial application
involving this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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